![molecular formula C9H12Cl2N4 B2941007 4-(4-Methyl-1,2,4-triazol-3-yl)aniline;dihydrochloride CAS No. 2243515-88-8](/img/structure/B2941007.png)
4-(4-Methyl-1,2,4-triazol-3-yl)aniline;dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Triazole Derivatives in Drug Development
Triazole derivatives, including structures related to 4-(4-Methyl-1,2,4-triazol-3-yl)aniline; dihydrochloride, have been extensively explored for their pharmacological potential. These compounds exhibit a wide range of biological activities, making them candidates for drug development. Their applications span across anti-inflammatory, antimicrobial, antitumoral, and antiviral properties among others. The diversity in their biological activity is attributed to the structural variations these compounds can undergo, providing a rich ground for the development of new therapeutic agents (Ferreira et al., 2013).
Synthetic Routes for Triazole Derivatives
The synthesis of 1,2,3-triazoles, including derivatives similar to 4-(4-Methyl-1,2,4-triazol-3-yl)aniline; dihydrochloride, has been a subject of significant interest. These compounds are key scaffolds in drug discovery, material science, and organic synthesis. Their stability and the ability to engage in various interactions make them suitable for a wide range of applications. Notably, the copper(I)-catalyzed azide-alkyne cycloaddition has emerged as a pivotal method for synthesizing 1,2,3-triazole derivatives, showcasing the importance of these compounds in medicinal chemistry and beyond (Kaushik et al., 2019).
Proton-Conducting Polymeric Membranes
In the field of energy, specifically regarding fuel cell technologies, triazole derivatives such as 4-(4-Methyl-1,2,4-triazol-3-yl)aniline; dihydrochloride, have shown promise in the development of proton-conducting membranes. These materials improve the performance of fuel cells by enhancing thermal stability, electrochemical stability, and ionic conductivity under anhydrous conditions. The potential for these compounds to contribute to the advancement of energy-efficient technologies is significant, highlighting the versatility of triazole derivatives in both biological and material science applications (Prozorova & Pozdnyakov, 2023).
Safety and Hazards
The compound is classified as Acute Tox. 3 Oral, indicating it is harmful if swallowed . It may also cause skin irritation . The compound is classified under storage class code 6.1D, indicating it is non-combustible, acute toxic Cat.3 / toxic hazardous materials or hazardous materials causing chronic effects .
Mechanism of Action
Target of Action
Similar compounds have been used in the preparation of pyridazines, which are heterodimeric cytokines modulators for treatment of diseases .
Mode of Action
It’s suggested that in germicide molecules, the substituting groups or structure units regarded as toxiphore had the main bactericidal effect, and the groups regarded as shaped charges can osmose the cell membrane of organism to prompt the effect of toxiphore .
Biochemical Pathways
Similar compounds have shown to affect the synthesis of heterodimeric cytokines .
Result of Action
Similar compounds have shown to have antimicrobial activities .
Action Environment
It’s suggested that it should be operated in a well-ventilated environment, and the material should be stored and disposed of properly .
properties
IUPAC Name |
4-(4-methyl-1,2,4-triazol-3-yl)aniline;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4.2ClH/c1-13-6-11-12-9(13)7-2-4-8(10)5-3-7;;/h2-6H,10H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRVPMOQDOBVFIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NN=C1C2=CC=C(C=C2)N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12Cl2N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2243515-88-8 |
Source
|
Record name | 4-(4-methyl-4H-1,2,4-triazol-3-yl)aniline dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.